Cas no 1805567-25-2 (4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine
• CAS No: 1805567-25-2
• MF: C₆H₃BrF₃NS
• MW: 258.058929681778
• CID: 4901242
• Update Time: 2025-11-02

4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3BrF3NS/c7-3-1-4(6(8,9)10)11-5(12)2-3/h1-2H,(H,11,12)
• InChI Key： KFABIWPAJUTXTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(C(F)(F)F)=C1)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 279
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1

Additional information on 4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine

4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine (CAS 1805567-25-2): A Versatile Building Block in Modern Chemistry

In the realm of heterocyclic compounds, 4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine (CAS 1805567-25-2) has emerged as a valuable chemical intermediate with diverse applications across pharmaceutical, agrochemical, and material science industries. This pyridine derivative combines the unique properties of bromo, mercapto, and trifluoromethyl functional groups, making it particularly useful for structure-activity relationship studies and molecular design.

The growing interest in fluorinated pyridine compounds reflects current trends in drug discovery, where researchers seek to improve metabolic stability and bioavailability of candidate molecules. As a brominated trifluoromethylpyridine derivative, this compound offers excellent potential for Suzuki coupling reactions and other cross-coupling transformations, addressing the pharmaceutical industry's need for efficient C-C bond formation methodologies.

Recent literature highlights the importance of thiol-containing pyridines in developing kinase inhibitors and enzyme modulators. The mercapto group at position 2 of the pyridine ring in 4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine provides a convenient handle for further derivatization through thiol-ene click chemistry or formation of disulfide bonds, techniques that have gained prominence in bioconjugation applications.

From a synthetic chemistry perspective, the presence of both bromo substituent and trifluoromethyl group on the pyridine scaffold makes this compound particularly valuable for structure-activity relationship studies. The electron-withdrawing effect of the CF3 group influences the reactivity of the bromine atom, enabling selective functionalization at this position while maintaining the thiol group's reactivity for subsequent modifications.

In material science applications, 4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine has shown promise in the development of organic semiconductors and coordination polymers. The compound's ability to form metal-thiolate complexes makes it interesting for creating self-assembled monolayers (SAMs) on various surfaces, a property increasingly important in nanotechnology and surface modification techniques.

The pharmaceutical industry has shown particular interest in this pyridine derivative as a potential building block for small molecule drugs. Recent patent literature reveals its use in developing compounds targeting protein-protein interactions, an area of growing importance in drug discovery. The trifluoromethylpyridine moiety is known to enhance metabolic stability and membrane permeability, addressing key challenges in modern medicinal chemistry.

Analytical characterization of 4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine typically involves NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's identity and purity, essential for its use in sensitive applications. The bromine atom's distinctive isotopic pattern often serves as a useful marker in mass spectral analysis.

From a safety perspective, proper handling of thiol-containing compounds requires standard laboratory precautions. While not classified as highly hazardous, the compound's mercapto group may produce characteristic odors, and appropriate ventilation is recommended during handling. Storage under inert atmosphere can help maintain stability, particularly for long-term preservation.

The commercial availability of 4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine has increased in recent years, reflecting growing demand from contract research organizations and pharmaceutical developers. Suppliers typically offer the compound with varying purity grades (95-98%) and package sizes to accommodate different research needs. Current market trends suggest steady growth in demand for such functionalized pyridine derivatives, driven by expanding applications in drug discovery and material science.

Future research directions for this compound may explore its potential in catalysis (as a ligand precursor), bioimaging probes (through further functionalization), or as a component in metal-organic frameworks (MOFs). The unique combination of halogen, thiol, and fluorine substituents on the pyridine ring offers numerous possibilities for creating novel molecular architectures with tailored properties.

For researchers working with 4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine, recent advances in flow chemistry techniques may offer improved methods for its further derivatization. The compound's compatibility with continuous processing could enhance its utility in industrial applications, particularly where scalability and process efficiency are paramount considerations.

In conclusion, 4-Bromo-2-mercapto-6-(trifluoromethyl)pyridine (CAS 1805567-25-2) represents a versatile and valuable chemical building block with wide-ranging applications across multiple scientific disciplines. Its unique structural features continue to inspire innovative applications in medicinal chemistry, material science, and beyond, making it a compound of significant interest to researchers and industrial chemists alike.